Cas no 212264-29-4 (4-(Benzylthio)-1,3,5-triazin-2-amine)

• Product Name: 4-(Benzylthio)-1,3,5-triazin-2-amine
• CAS No: 212264-29-4
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• MDL: MFCD11082855
• CID: 4711051
• Update Time: 2025-10-30

4-(Benzylthio)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzylthio)-1,3,5-triazin-2-amine
• 4-(benzylsulfanyl)-1,3,5-triazin-2-amine
• STL436055
• SBB082980
• T1417
• 4-(phenylmethylthio)-1,3,5-triazine-2-ylamine
• 1,3,5-triazin-2-amine, 4-[(phenylmethyl)thio]-
• 4-(Benzylthio)-1,3,5-triazin-2-amine

• MDL： MFCD11082855
• Inchi： 1S/C10H10N4S/c11-9-12-7-13-10(14-9)15-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,11,12,13,14)
• InChI Key： ZBUGQVVHNVVMIS-UHFFFAOYSA-N
• SMILES： S(C1N=CN=C(N)N=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Topological Polar Surface Area: 90

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 468.7±38.0 °C at 760 mmHg
• Flash Point: 237.3±26.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(Benzylthio)-1,3,5-triazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Alkyl-2-thio-S-triazines

Additional information on 4-(Benzylthio)-1,3,5-triazin-2-amine

Introduction to 4-(Benzylthio)-1,3,5-triazin-2-amine (CAS No. 212264-29-4)

4-(Benzylthio)-1,3,5-triazin-2-amine, also known by its CAS number 212264-29-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines, which are characterized by their six-membered ring containing three nitrogen atoms. The presence of a benzylthio group in the structure imparts unique chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of 4-(Benzylthio)-1,3,5-triazin-2-amine can be represented as follows: C₉H₁₀N₄S. This compound is synthesized through a series of well-defined chemical reactions, typically involving the reaction of a suitable triazine derivative with a benzylthio reagent. The synthesis process is highly controlled to ensure the purity and stability of the final product, which is crucial for its use in research and development.

In terms of physical properties, 4-(Benzylthio)-1,3,5-triazin-2-amine is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various experimental conditions and formulations.

The biological activity of 4-(Benzylthio)-1,3,5-triazin-2-amine has been the subject of numerous studies. Recent research has shown that this compound exhibits potent antiviral activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or processes. This makes it a promising candidate for the development of new antiviral drugs.

In addition to its antiviral properties, 4-(Benzylthio)-1,3,5-triazin-2-amine has also shown potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is thought to involve the modulation of cellular signaling pathways and the induction of DNA damage.

The safety profile of 4-(Benzylthio)-1,3,5-triazin-2-amine has been evaluated in preclinical studies. These studies have shown that it has a favorable toxicity profile and does not exhibit significant cytotoxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-(Benzylthio)-1,3,5-triazin-2-amine (CAS No. 212264-29-4) is a promising compound with diverse biological activities that warrant further exploration. Its potential applications in antiviral and anticancer therapies make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and new findings emerge, the role of this compound in advancing medical treatments may become even more significant.